1-(prop-2-yn-1-yl)-N-({1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}methyl)piperidine-4-carboxamide

• IUPAC Name: 1-prop-2-ynyl-N-[(1,4,6-trimethyl-3-oxo-2H-pyrazolo[3,4-b]pyridin-5-yl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C19H25N5O2/c1-5-8-24-9-6-14(7-10-24)18(25)20-11-15-12(2)16-17(21-13(15)3)23(4)22-19(16)26/h1,14H,6-11H2,2-4H3,(H,20,25)(H,22,26)
• InChI Key: HTHXSBLGNDTLBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC2=C1C(=O)NN2C)C)CNC(=O)C3CCN(CC3)CC#C
• Molecular Formula: C19H25N5O2
• Molecular Weight: 355.4 g/mol

Description

This compound contains several functional groups including a prop-2-yn-1-yl group, a piperidine ring, a carboxamide group, and a pyrazolo[3,4-b]pyridin-5-yl group. These groups could potentially contribute to the compound’s reactivity and properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature or patents, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of a piperidine ring and a pyrazolo[3,4-b]pyridin-5-yl group could potentially influence its three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the prop-2-yn-1-yl group could potentially undergo addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups.

Mechanism of Action

Without specific information on the biological activity of this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures to prevent exposure and potential harm.

Future Directions

The potential applications and future directions for this compound would depend on its properties and biological activity. Further studies would be needed to explore these aspects.